Cas no 2172513-52-7 (3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid
• CAS No: 2172513-52-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5817901
• PubChem ID: 165535354
• Update Time: 2025-05-23

3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid
• EN300-1519980
• 3-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidine-3-carboxylic acid
• 2172513-52-7

• Inchi： 1S/C28H34N2O5/c1-3-19(13-14-25(31)30-16-15-28(4-2,18-30)26(32)33)29-27(34)35-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,19,24H,3-4,13-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： PNUBELIELHCWOO-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CN(C(CCC(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid

3-Ethyl-1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2172513-52-7, known as 3-Ethyl-1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic Acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a pyrrolidine ring, an ethyl group, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups makes it a versatile molecule with applications in drug design, peptide synthesis, and material science.

Recent studies have highlighted the importance of Fmoc groups in protecting amino functionalities during peptide synthesis. The Fmoc group, derived from fluorene, is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group plays a critical role in stabilizing the amino group during synthesis, ensuring the formation of high-quality peptides. This has been extensively documented in recent research papers, where the use of Fmoc protection has been optimized for large-scale peptide production.

The pyrrolidine ring in this compound contributes to its cyclic structure, enhancing its stability and bioavailability. Pyrrolidine derivatives are known for their ability to form stable amide bonds, which are crucial in drug design. Recent advancements in medicinal chemistry have focused on modifying pyrrolidine-based compounds to improve their pharmacokinetic properties. For instance, studies have shown that substituting pyrrolidine with ethyl groups can significantly enhance the solubility and absorption rate of the compound, making it more effective as a drug candidate.

The hexanoyl chain in this compound adds flexibility to the molecule, allowing for better interaction with biological targets. This chain also serves as a linker between the pyrrolidine ring and the Fmoc group, ensuring proper spatial arrangement for optimal functionality. Researchers have explored the impact of varying chain lengths on the properties of similar compounds, concluding that hexanoyl chains provide an ideal balance between rigidity and flexibility.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and coupling reactions. The use of coupling agents such as HATU (Hexafluorobenzotriazole-Uronium tetrazolide) has been shown to significantly improve reaction yields and purity levels. Recent innovations in catalytic methods have further streamlined the synthesis process, reducing production costs and environmental impact.

From an applications perspective, this compound has shown promise in several areas. In pharmacology, it has been evaluated as a potential lead compound for anti-cancer drug development due to its ability to inhibit key enzymes involved in cancer cell proliferation. Preclinical studies have demonstrated significant anti-proliferative activity against various cancer cell lines, with minimal toxicity to normal cells.

In addition to its pharmacological applications, this compound has also found use in materials science. Its unique structural properties make it an ideal candidate for designing self-healing polymers and stimuli-responsive materials. Researchers have explored its ability to form supramolecular assemblies under specific conditions, paving the way for innovative applications in nanotechnology.

From an environmental standpoint, the synthesis and application of this compound have been designed with sustainability in mind. The use of eco-friendly solvents and catalysts has minimized waste generation during production. Furthermore, its biodegradability has been assessed under controlled conditions, ensuring that it does not pose long-term risks to ecosystems.

In conclusion, 3-Ethyl-1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic Acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in modern chemistry and pharmacology. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific innovation.